Cas no 7463-19-6 (2,4,6-trichlorophenyl propanoate)
7463-19-6 structure
Product Name:2,4,6-trichlorophenyl propanoate
CAS No:7463-19-6
MF:C9H7Cl3O2
MW:253.50968003273
CID:979558
PubChem ID:101272
Update Time:2025-04-19
2,4,6-trichlorophenyl propanoate Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-trichlorophenyl propanoate
- (2,4,6-trichlorophenyl) propanoate
- (2.4.6-Trichlor-phenyl)-propionat
- 2,4,6-Trichlorophenol propanoate
- 2,4,6-Trichlorphenylpropionat
- AC1L2QH8
- AC1Q3MB2
- AR-1L0269
- NSC404317
- Phenol, 2,4,6-trichloro-, propanoate
- phenol, 2,4,6-trichloro-, propionate(8ci)
- propionic acid-(2,4,6-trichloro-phenyl ester)
- Propionsaeure-(2,4,6-trichlor-phenylester)
- Phenol, 2,4,6-trichloro-, propionate
- AKOS017059779
- DTXSID60225611
- 7463-19-6
- Propionic acid, 2,4,6-trichlorophenyl ester
- NSC 404317
- NSC-404317
-
- Inchi: 1S/C9H7Cl3O2/c1-2-8(13)14-9-6(11)3-5(10)4-7(9)12/h3-4H,2H2,1H3
- InChI Key: IVHHPXQWENEBIB-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1OC(CC)=O)Cl)Cl
Computed Properties
- Exact Mass: 251.95131
- Monoisotopic Mass: 251.951163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.412
- Boiling Point: 316.6°C at 760 mmHg
- Flash Point: 131.8°C
- Refractive Index: 1.547
- PSA: 26.3
- LogP: 3.96220
2,4,6-trichlorophenyl propanoate Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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